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Cat. No.: B10779485 Get Quote

For researchers in cellular signaling, immunology, and drug development, the targeted

silencing of Adenylate Cyclase 7 (ADCY7) offers a powerful tool to investigate its role in various

physiological and pathological processes. The selection of an effective pre-designed small

interfering RNA (siRNA) is a critical first step to ensure specific and potent gene knockdown

with minimal off-target effects. This guide provides a comparative overview of pre-designed

siRNAs for ADCY7 from leading suppliers, supported by detailed experimental protocols and

visual workflows to aid in your research.

Comparing Pre-Designed ADCY7 siRNAs
Choosing the right siRNA involves considering factors such as knockdown efficiency, specificity,

potential for off-target effects, and the availability of supporting validation data. Below is a

summary of offerings from major life science companies. While direct head-to-head

comparative data for ADCY7 siRNAs is not always publicly available, this table summarizes

their general product features and guarantees.

Table 1: Comparison of Commercially Available Pre-Designed siRNAs for ADCY7
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Feature

Thermo
Fisher
Scientific
(Silencer®
Select)

Sigma-
Aldrich
(MISSION®
siRNA)

Qiagen
(FlexiTube
siRNA)

Dharmacon
(ON-
TARGETplu
s™)

Santa Cruz
Biotechnolo
gy

Design

Algorithm

Advanced

algorithm

incorporating

machine

learning to

enhance

potency and

reduce off-

target effects.

[1]

Proprietary

Rosetta

Inpharmatics

algorithm to

predict

specific and

effective

sequences.

Innovative

HP OnGuard

siRNA Design

to minimize

off-target

effects.

SMARTselecti

on™

algorithm for

potent

silencing.

Proprietary

design.

Chemical

Modifications

Locked

Nucleic Acid

(LNA)

modifications

to increase

specificity

and reduce

off-target

effects by up

to 90%.[1]

Not specified

for standard

siRNAs.

Not specified

for standard

siRNAs.

Patented

dual-strand

modification

pattern to

reduce off-

target effects.

[2]

Not specified.

Guaranteed

Knockdown

At least 2 out

of 2 siRNAs

per target will

achieve

≥70% mRNA

knockdown.

[3]

At least 2 out

of 3 siRNAs

per target will

achieve

≥75% mRNA

knockdown

when used as

a pool.

At least 2 out

of 4 siRNAs

per target will

achieve

≥70% mRNA

knockdown.

[4]

Guaranteed

silencing with

SMARTpool

(mixture of 4

siRNAs) and

3 out of 4

individual

siRNAs.[2]

Provided as a

pool of 3

target-

specific

siRNAs.[5]

Available

Formats

Individual

siRNAs, sets

Individual

siRNAs, sets

Individual

siRNAs,

Individual

siRNAs,

Pool of 3

siRNAs.[5]
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of 2,

validated

siRNAs.

of 3. GeneSolution

(set of 4).

SMARTpool,

set of 4.

Controls

Offered

A wide range

of positive

and negative

controls

available.

A variety of

positive and

negative

controls are

available.

AllStars

Negative

Control

siRNA and

various

positive

controls.[6]

ON-

TARGETplus

non-targeting

controls.[7]

Control

siRNAs with

scrambled

sequences

are available.

[8]

Validation

Data

Validated

siRNAs with

experimental

data are

available for

some targets.

[1][9]

Functionally

validated

siRNAs are

available for

many

common

gene targets.

Thousands of

siRNAs have

been

experimentall

y verified.[4]

Data on off-

target effect

reduction is

provided.[2]

Product-

specific data

is limited.

ADCY7 Signaling Pathway
ADCY7 is a membrane-bound enzyme that plays a crucial role in the cyclic AMP (cAMP)

signaling pathway. Upon activation by G protein-coupled receptors (GPCRs), ADCY7 catalyzes

the conversion of ATP to cAMP. This second messenger, in turn, activates Protein Kinase A

(PKA), which then phosphorylates a multitude of downstream targets, leading to various

cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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